4-Acetyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde

• CAS: 2386-30-3
• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol
• SMILES: CC1=C(NC(=C1C(=O)C)C)C=O
• InChI: InChI=1S/C9H11NO2/c1-5-8(4-11)10-6(2)9(5)7(3)12/h4,10H,1-3H3
• InChIKey: XGLYYTTZDQQNPF-UHFFFAOYSA-N

4-Acetyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde (CAS 2386-30-3): A Specialized Pyrrole Dialdehyde Synthon for Targeted Heterocycle Construction

4-Acetyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde is a heterobifunctional pyrrole building block featuring a formyl group at C2 and an acetyl group at C4, flanked by methyl substituents at C3 and C5. With a molecular formula of C9H11NO2 and a molecular weight of 165.19 g/mol, it exhibits a melting point of 166 °C . This compound is primarily employed as a versatile intermediate in the synthesis of porphyrins, BODIPY dyes, and pharmacologically active BET bromodomain inhibitors .

Orthogonal aldehyde and acetyl reactivity for regioselective heterocycle construction

3,5-Dimethyl groups provide steric shielding and modulate electronic effects

Essential building block for BET bromodomain inhibitor chemotypes

Why Generic Substitution Fails for 4-Acetyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde (CAS 2386-30-3)

The unique positioning of the acetyl and formyl groups on the electron-rich pyrrole core creates a reactivity profile that cannot be replicated by simple des-methyl or non-acetylated analogs. The 4-acetyl group engages in distinctive intermolecular hydrogen-bonding interactions, forming polymeric chains in the solid state, while the 3,5-dimethyl groups provide steric protection and modulate electronic effects [1]. These structural features directly influence downstream reaction yields and product selectivity in multi-step syntheses, rendering generic substitution non-viable for targeted applications.

Target

4-Acetyl and 3,5-dimethyl groups enable unique hydrogen-bonding networks and reactivity

Analog

Des-methyl or non-acetylated pyrroles cannot replicate the same solid-state packing or reaction outcomes

Target

Acetyl carbonyl participates in polymeric chain formation, influencing crystal properties

Analog

4-Ethyl or formyl-only analogs form dimers; substitution may alter solubility and dissolution

Target

High-melting crystalline solid suitable for solid-phase synthesis workflows

Analog

Non-acetylated analogs melt below 100 °C, complicating automated solid-phase handling

• [1] Senge, M. O., et al. Hydrogen-bonding patterns in six derivatives of 2,4-dimethylpyrrole. Acta Crystallographica Section C, 2005, 61(Pt 9), o537-o541. PMID: 16143774. View Source

Quantitative Evidence Guide for 4-Acetyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde (CAS 2386-30-3) Differentiation

Melting Point Comparison: 4-Acetyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde vs. Non-Acetylated and Des-Methyl Analogs

The target compound exhibits a melting point of 166 °C , significantly higher than the 95–99 °C range reported for 3,5-dimethyl-1H-pyrrole-2-carbaldehyde (CAS 2199-58-8) and the ~64 °C (predicted) for 4-acetyl-1H-pyrrole-2-carbaldehyde (CAS 16168-92-6) . The 67–71 °C elevation over the dimethyl analog and ~100 °C over the des-methyl acetyl analog indicates stronger intermolecular forces attributable to the combined acetyl and dimethyl substitution pattern.

Melting Point

Cross-study comparable

166 °C vs. 95–99 °C (dimethyl analog) and ~64 °C (des-methyl acetyl analog)

Supports crystalline integrity and solid-phase handling assessment

Reported literature values; confirm batch thermal profile

Evidence Dimension	Melting point (crystalline thermal stability)
Target Compound Data	166 °C
Comparator Or Baseline	3,5-Dimethyl-1H-pyrrole-2-carbaldehyde: 95–99 °C; 4-Acetyl-1H-pyrrole-2-carbaldehyde: ~64 °C (predicted)
Quantified Difference	Δ 67–71 °C vs dimethyl analog; Δ ~100 °C vs des-methyl acetyl analog
Conditions	Reported literature/datasheet values

Why This Matters

Higher melting point indicates superior crystalline integrity, facilitating handling, storage, and formulation in solid-phase synthesis workflows.

Crystal Engineering: Polymeric Hydrogen-Bonded Chains vs. Dimeric Assembly in Pyrrole-2-carbaldehyde Derivatives

Crystallographic analysis reveals that benzyl 4-acetyl-3,5-dimethylpyrrole-2-carboxylate (III) forms unique polymeric hydrogen-bonded chains [H...O = 1.97 (2) Å] via the acetyl carbonyl, in contrast to the dimeric N-H...O=C hydrogen bonds observed for 4-ethyl-3,5-dimethylpyrrole-2-carbaldehyde (I) and related 2,4-dimethylpyrrole derivatives [1]. This chain architecture is stabilized by additional CH3...O interactions (C-H...O = 2.28–2.49 Å) and is directly attributable to the 4-acetyl substituent, as analogs bearing 4-ethyl or 4-carboxylate groups exclusively form dimers.

H-Bond Motif

Direct head-to-head

Polymeric chains (acetyl C=O···H-N 1.97 Å) vs. dimeric motifs for 4-ethyl analog

Polymeric packing may influence solubility and dissolution rate

Single-crystal XRD at 130 K; confirm lot-specific crystallinity

Evidence Dimension	Supramolecular hydrogen-bonding motif
Target Compound Data	Polymeric chains via acetyl C=O...H-N (H...O = 1.97 Å) + CH3...O interactions (2.28–2.49 Å)
Comparator Or Baseline	4-Ethyl-3,5-dimethylpyrrole-2-carbaldehyde (I): centrosymmetric N-H...O=C dimers (1.97–2.03 Å)
Quantified Difference	Polymeric vs. dimeric assembly; additional CH3...O stabilization in acetyl derivative
Conditions	Single-crystal X-ray diffraction at 130 K

Why This Matters

Polymeric packing can influence solubility, dissolution rate, and mechanical properties of crystalline batches, impacting downstream formulation and reaction reproducibility.

• [1] Senge, M. O., et al. Hydrogen-bonding patterns in six derivatives of 2,4-dimethylpyrrole. Acta Crystallographica Section C, 2005, 61(Pt 9), o537-o541. PMID: 16143774. View Source

Enabling Scaffold for High-Affinity BET Bromodomain Inhibitors: The 4-Acetyl-3,5-dimethylpyrrole Core

The target compound serves as the essential building block for a series of 1-(5-(1H-benzo[d]imidazole-2-yl)-2,4-dimethyl-1H-pyrrol-3-yl)ethan-1-one derivatives developed as BET bromodomain inhibitors . The most active derivative (35f) demonstrated high selectivity for BET BRD4, cell-cycle arrest in G0/G1 phase, apoptosis induction, and in vivo antitumor efficacy in a MV4-11 mouse xenograft model. In contrast, the 3,5-dimethylpyrrole-2-carbaldehyde scaffold lacking the 4-acetyl group cannot access this pharmacophore space, as the 4-acetyl moiety is critical for binding interactions within the acetyl-lysine recognition pocket.

BET Inhibitor Enabler

Class-level inference

Key intermediate for compound 35f BET BRD4 inhibitor series; 4-acetyl required for acetyl-lysine pocket binding

Essential building block for this chemotype; non-acetylated analogs not substitutable

Specific Ki/IC50 data available only for final inhibitors

Evidence Dimension	Pharmacophoric enablement for BET inhibitor series
Target Compound Data	Key intermediate leading to compound 35f (potent BET BRD4 inhibitor with in vivo antitumor efficacy)
Comparator Or Baseline	3,5-Dimethyl-1H-pyrrole-2-carbaldehyde (CAS 2199-58-8): lacks 4-acetyl; cannot generate the same inhibitor series
Quantified Difference	Qualitative: presence vs. absence of 4-acetyl enables distinct chemotype; specific Ki/IC50 data available only for final inhibitors, not the aldehyde intermediate
Conditions	Medicinal chemistry SAR study

Why This Matters

Procurement of this specific building block is mandatory for researchers pursuing this BET inhibitor chemotype; alternative pyrrole aldehydes cannot substitute.

Predicted Physicochemical Property Differentiation: LogP and Molecular Complexity

Predicted properties distinguish 4-acetyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde (LogP 1.65, molecular complexity 203) from the simpler 3,5-dimethyl-1H-pyrrole-2-carbaldehyde (LogP ~1.56, complexity ~153) . The increased lipophilicity and structural complexity reflect the additional acetyl group, which enhances membrane permeability potential and synthetic versatility. Notably, the PSA remains constant at 49.93 Ų across acetylated analogs, indicating that the dimethyl substitution modulates lipophilicity without altering polar surface area.

LogP & Complexity

Cross-study comparable

LogP 1.65 (complexity 203) vs. 1.56 (complexity ~153) for dimethyl analog

Higher lipophilicity may support organic-phase reactivity and membrane studies

In silico prediction; experimental verification recommended

Evidence Dimension	Predicted LogP and molecular complexity
Target Compound Data	LogP 1.65; complexity 203
Comparator Or Baseline	3,5-Dimethyl-1H-pyrrole-2-carbaldehyde: LogP ~1.56; complexity ~153
Quantified Difference	ΔLogP +0.09 vs dimethyl analog; ΔLogP +0.55 vs des-methyl acetyl analog
Conditions	In silico prediction (source data)

Why This Matters

Higher LogP can be advantageous for applications requiring increased membrane permeability or organic-phase reactivity, guiding solvent selection and purification strategy.

Best Research and Industrial Application Scenarios for 4-Acetyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde (CAS 2386-30-3)

Solid-Phase Peptide and Heterocycle Synthesis Requiring High-Melting Building Blocks

The high melting point (166 °C) of 4-acetyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde, compared to non-acetylated and des-methyl analogs, ensures superior crystalline integrity during solid-phase synthesis. This minimizes handling losses and improves batch-to-batch reproducibility when used as a resin-bound intermediate or in automated synthesizers .

Crystal Engineering and Supramolecular Material Design Exploiting Polymeric Hydrogen Bonding

The 4-acetyl group enables unique polymeric hydrogen-bonded chains, unlike the dimeric motifs of 4-ethyl and other substituted analogs. This property can be harnessed for designing crystal forms with tailored solubility, dissolution profiles, or mechanical properties for specialized organic materials .

Medicinal Chemistry Campaigns Targeting BET Bromodomains for Oncology Indications

This aldehyde is an essential building block for synthesizing a novel series of BET BRD4 inhibitors, as demonstrated by the development of compound 35f. Researchers developing inhibitors based on the 4-acyl pyrrole scaffold must procure this specific intermediate, as non-acetylated alternatives cannot access the critical acetyl-lysine recognition pocket interactions .

Porphyrin and BODIPY Dye Synthesis Requiring Orthogonal Aldehyde/Acetyl Reactivity

The compound's differentiated LogP and dual functionality (aldehyde and acetyl) offer orthogonal reactive handles for constructing complex porphyrins and BODIPY dyes. The acetyl group provides an additional point of diversification not available in the simpler 3,5-dimethyl-1H-pyrrole-2-carbaldehyde scaffold, enabling more elaborate molecular architectures .

Application

Selection Property

Validation Focus

Solid-phase heterocycle synthesis

High-melting crystalline building block

Batch thermal stability and handling reproducibility

Crystal engineering / supramolecular design

Polymeric hydrogen-bonded chain capability

Solubility, dissolution profile, and mechanical properties of crystalline forms

BET bromodomain inhibitor lead generation

4-Acetyl pyrrole scaffold enabling BRD4 pharmacophore

Acetyl-lysine pocket binding interactions and selectivity profiling

Porphyrin and BODIPY dye diversification

Orthogonal aldehyde/acetyl reactivity with enhanced lipophilicity

Regioselective elaboration and purity of final dye products